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Introduction

Flugestone, also known as flurogestone acetate, is a potent synthetic progestin primarily used
in veterinary medicine for estrus synchronization in sheep and goats.[1][2] Its chemical
structure is 17a-acetoxy-9a-fluoro-11(3-hydroxyprogesterone.[2] Flugestone acetate's primary
pharmacological action is its progestational activity, which is approximately 20 to 25 times more
potent than progesterone.[3][4][5] It functions by binding to progesterone receptors, exerting
negative feedback on the hypothalamo-pituitary axis, which suppresses the release of
gonadotropins and consequently inhibits terminal follicular growth and ovulation.[3]

While its primary activity is progestogenic, it has also been noted to possess some
glucocorticoid effects.[1] Importantly, studies have indicated it is devoid of significant estrogenic
and androgenic activity.[1] As a potent steroid hormone analogue, Flugestone is a candidate
for endocrine disruption testing to fully characterize its potential off-target effects and
environmental impact. Synthetic progestins are considered emerging endocrine disrupting
compounds (EDCs) that can alter reproductive fitness and development in non-target
organisms, particularly in aquatic environments.[6]

These application notes provide a comprehensive experimental framework for assessing the
endocrine-disrupting potential of Flugestone, in line with international guidelines from the
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Organisation for Economic Co-operation and Development (OECD).[7][8][9] The protocols
herein describe a tiered approach, beginning with in vitro assays to determine molecular
initiating events and progressing to in vivo studies to assess adverse outcomes in whole
organisms.

Tiered Experimental Workflow

A tiered approach is recommended to systematically evaluate the endocrine-disrupting
potential of Flugestone. This begins with in vitro assays to screen for potential hormonal
activities and mechanisms of action, followed by in vivo studies to investigate integrated
physiological effects and adverse reproductive or developmental outcomes.
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Tier 1: In Silico & Existing Data

QSAR Modeling Literature Review
(Progestogenic, Androgenic, Estrogenic, Glucocorticoid Activity) (Toxicity Data, Mechanism)

Tier 2: In Vitro Mechanistic Assays

Receptor Binding Assays | 4
(PR, AR, ER, GR)

A

Receptor Transactivation Assays
(Agonist/Antagonist)

\ 4

H295R Steroidogenesis Assay
(OECD TG 491)

Tier 3: Ii Vivo Short-;;erm Assays

Fish Short-Term Reproduction Assay
(OECD TG 229)

:

Uterotrophic Assay (Rat)
(OECD TG 440)

Tier 4: In Vivo Long-Term & Developmental Assays

Fish Sexual Development Test
(OECD TG 234)

Extended One-Generation
Reproductive Toxicity Study (Rat)
(OECD TG 443)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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